Cas no 620-40-6 (Tribenzylamine)

• Product Name: Tribenzylamine
• CAS No: 620-40-6
• MF: C₂₁H₂₁N
• MW: 287.398145437241
• MDL: MFCD00004773
• CID: 39052
• PubChem ID: 87576313
• Update Time: 2025-04-18

Tribenzylamine Chemical and Physical Properties

Names and Identifiers

• Tribenzylamine
• N,N-Bis(phenylmethyl)benzenemethanamine
• N,N,N-TRIBENZYLAMINE
• Benzenemethanamine,N,N-bis(phenylmethyl)-
• n,n-bis(phenylmethyl)-benzenemethanamin
• N,N-Dibenzyl(phenyl)methanamine
• (N,N-Dibenzylaminomethyl)benzene
• N,N-Bisbenzylbenzenemethanamine
• N,N-Dibenzylbenzenemethaneamine
• N,N-dibenzyl-1-phenylmethanamine
• Benzenemethanamine,N,N-bis(phenylmethyl)
• tri-benzylamine
• trisbenzylamine
• Benzenemethanamine, N,N-bis(phenylmethyl)-
• MXHTZQSKTCCMFG-UHFFFAOYSA-N
• N,N-dibenzyl-1-phenyl-methanamine
• HZ10O1931J
• Tribenzylamine, 99+%
• PubChem21076
• Tribenzylamine, >=99%
• DSSTox_RID_82052
• DSSTox_CID_27031
• DSSTox_GSID_47031
• KSC219G8T
• F0001-1653
• T0341
• Tribenzylamine, >=99.0% (NT)
• SCHEMBL134524
• DTXCID3027031
• Tox21_302339
• NS00010857
• 620-40-6
• AS-11949
• CHEMBL3184803
• FT-0652634
• AKOS003273171
• UNII-HZ10O1931J
• N,N-Dibenzyl(phenyl)methanamine #
• Q4462936
• NCGC00256253-01
• AI3-01809
• MFCD00004773
• CAS-620-40-6
• tribenzyl-amine
• SY049334
• EINECS 210-638-3
• DTXSID5047031
• STL453637
• Benzenemethanamine, N,Nbis(phenylmethyl)
• 210-638-3

• MDL： MFCD00004773
• Inchi： 1S/C21H21N/c1-4-10-19(11-5-1)16-22(17-20-12-6-2-7-13-20)18-21-14-8-3-9-15-21/h1-15H,16-18H2
• InChI Key： MXHTZQSKTCCMFG-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CC1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 2214682

Computed Properties

• Exact Mass: 287.16700
• Monoisotopic Mass: 287.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: Powder
• Density: 0.991g/cm3
• Melting Point: 91.0 to 94.0 deg-C
• Boiling Point: 390°C(lit.)
• Flash Point: Fahrenheit: 399.2 ° f
  Celsius: 204 ° c
  
• Refractive Index: 1.8240 (estimate)
• PH: 6.5-9.0 (10g/l, H2O, 20℃)suspension
• Water Partition Coefficient: Insoluble
• PSA: 3.24000
• LogP: 4.88900
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Tribenzylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：1325
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：9-34
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Hazard Level：4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides